molecular formula C12H7BrN2 B8309678 2-Bromo-5-phenylethynyl-pyrazine

2-Bromo-5-phenylethynyl-pyrazine

Cat. No.: B8309678
M. Wt: 259.10 g/mol
InChI Key: FFQWZANOWSBXAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-5-phenylethynyl-pyrazine is a useful research compound. Its molecular formula is C12H7BrN2 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H7BrN2

Molecular Weight

259.10 g/mol

IUPAC Name

2-bromo-5-(2-phenylethynyl)pyrazine

InChI

InChI=1S/C12H7BrN2/c13-12-9-14-11(8-15-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H

InChI Key

FFQWZANOWSBXAY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CN=C(C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-iodopyrazine (500 mg, 1.76 mmol), phenylacetylene (224 mg, 241 μL, 2.19 mmol, 1.25 equiv.), triethylamine (533 mg, 734 μL, 5.27 mmol, 3 equiv.), bis(triphenylphosphine)palladium (II) chloride (73.9 mg, 0.105 mmol, 0.06 equiv.) and triphenyl-phosphine (13.8 mg, 0.053 mmol, 0.03 equiv.) in 10 ml of THF was added under an Argon atmosphere copper (I) iodide (10.0 mg, 0.053 mmol, 0.03 equiv.). The suspension was warmed to 60° C. overnight, taken up in 5 ml of ethyl acetate and adsorbed on 4 g of silica. Purification by flash chromatography on silicagel using a 2:1 ethyl acetate/heptane mixture yielded the title compound as a light brown solid (107 mg, 23% yield). The material was directly used in the next step without further characterization.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
241 μL
Type
reactant
Reaction Step One
Quantity
734 μL
Type
reactant
Reaction Step One
Quantity
13.8 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
bis(triphenylphosphine)palladium (II) chloride
Quantity
73.9 mg
Type
catalyst
Reaction Step One
Name
copper (I) iodide
Quantity
10 mg
Type
catalyst
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step Two
Yield
23%

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